Cu(i) catalysed cyclopropanation with enantiopure scorpionate type ligands derived from (+)-camphor or (−)-menthone†

Dalton Transactions Pub Date: 2011-05-16 DOI: 10.1039/C1DT10032G

Abstract

One-pot syntheses of three new enantiopure heteroscorpionate ligands derived from (+)-camphor or (−)-menthone are described. The ligands are obtained by reacting pyrazoles derived from (+)-camphor or (−)-menthone with sodium hydride and thionyl chloride. Subsequent reactions with pyridine and various aldehydes afford the tripod ligands in multi-gram amounts. Especially the menthopyrazole based ligand 6 showed encouraging ee values up to 69% in the Cu(I) catalysed enantioselective cyclopropanation of styrene with ethyl diazoacetate.

Graphical abstract: Cu(i) catalysed cyclopropanation with enantiopure scorpionate type ligands derived from (+)-camphor or (−)-menthone
Cu(i) catalysed cyclopropanation with enantiopure scorpionate type ligands derived from (+)-camphor or (−)-menthone†
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